Cas no 949556-61-0 (2-(4-methoxyphenyl)methyl-5-methyl-2,3-dihydro-1H-pyrazol-3-imine)

• Product Name: 2-(4-methoxyphenyl)methyl-5-methyl-2,3-dihydro-1H-pyrazol-3-imine
• CAS No: 949556-61-0
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• MDL: MFCD03627813
• CID: 1006812
• PubChem ID: 23377749
• Update Time: 2025-09-27

2-(4-methoxyphenyl)methyl-5-methyl-2,3-dihydro-1H-pyrazol-3-imine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxybenzyl)-3-methyl-1H-pyrazol-5-amine
• 2-(4-METHOXYBENZYL)-5-METHYL-2H-PYRAZOL-3-YLAMINE
• 2-[(4-methoxyphenyl)methyl]-5-methylpyrazol-3-amine
• 2-(4-methoxyphenyl)methyl-5-methyl-2,3-dihydro-1H-pyrazol-3-imine
• SCHEMBL173737
• AM20041454
• 2-(4-Methoxy-benzyl)-5-methyl-2H-pyrazol-3-ylamine
• NSEQDDGTNOMRHQ-UHFFFAOYSA-N
• KS-6991
• DTXSID40633477
• AKOS011003369
• FT-0760911
• A24166
• EN300-26873416
• 949556-61-0
• 1-[(4-methoxyphenyl)methyl]-3-methyl-1H-pyrazol-5-amine

• MDL： MFCD03627813
• Inchi： 1S/C12H15N3O/c1-9-7-12(13)15(14-9)8-10-3-5-11(16-2)6-4-10/h3-7H,8,13H2,1-2H3
• InChI Key： NSEQDDGTNOMRHQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1C(=CC(C)=N1)N

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles